Cas no 20552-63-0 ([1,2,4]Triazolo[4,3-b]pyridazin-6-ol)

• Product Name: [1,2,4]Triazolo[4,3-b]pyridazin-6-ol
• CAS No: 20552-63-0
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 2656535
• PubChem ID: 585781
• Update Time: 2025-04-21

[1,2,4]Triazolo[4,3-b]pyridazin-6-ol Chemical and Physical Properties

Names and Identifiers

• 5H-[1,2,4]triazolo[4,3-b]pyridazin-6-one
• AKOS004896965
• 20552-63-0
• HMS1625O06
• 1,2,4-Triazolo[4,3-b]pyridazin-6-ol
• [1,2,4]triazolo[4,3-b]pyridazin-6(5h)-one
• [1,2,4]triazolo[4,3-b]pyridazin-6-ol
• BBL011289
• VS-02914
• s-Triazolo[4,3-b]pyridazin-6-ol
• LDGXFPTUGULLJC-UHFFFAOYSA-N
• 1,2,4-Triazolo[4,3-b]pyridazin-6(5H)-one
• 65148-48-3
• SCHEMBL2652284
• DTXSID40942733
• STK941235
• [1,2,4]Triazolo[4,3-b]pyridazin-6-ol

• Inchi： 1S/C5H4N4O/c10-5-2-1-4-7-6-3-9(4)8-5/h1-3H,(H,8,10)
• InChI Key： LDGXFPTUGULLJC-UHFFFAOYSA-N
• SMILES： O=C1C=CC2=NN=CN2N1

Computed Properties

• Exact Mass: 136.03851076Da
• Monoisotopic Mass: 136.03851076Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 59.8Ų